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Compound of Interest

Compound Name: 4-Ethoxybenzoic acid

Cat. No.: B1664171

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical constants of p-
ethoxybenzoic acid, a compound of interest in pharmaceutical and materials science. This
document outlines standard experimental protocols for the determination of these properties
and presents the data in a clear, tabular format for ease of reference and comparison.

Core Physical and Chemical Properties

p-Ethoxybenzoic acid, also known as 4-ethoxybenzoic acid, is a white crystalline solid.[1] Its
fundamental properties are summarized below.
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Property Value Reference
Molecular Formula CoH1003 [1112][3]
Molecular Weight 166.17 g/mol [2][41[5]
CAS Number 619-86-3 [11[2]
Appearance White crystalline powder/solid [1112]
Melting Point 197-201 °C [11[31[6][7]
Boiling Point ~291.2 °C (estimated) [31[8]
Density ~1.17 g/cm?3 (rough estimate) [6]119]

pKa 4.49 [2][6]

LogP (o/w) 2.39 [6]1[8]

Solubility Profile

The solubility of p-ethoxybenzoic acid is a critical parameter for its application in various fields.

Solvent

Solubility

Reference

Water

583 mg/L at 25 °C (estimated)

[6](8]

Hot Methanol

Almost transparent

[6]19]

Alcohol

Soluble

[6]

Ether

Soluble

[6]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and quality control of p-

ethoxybenzoic acid.
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Technique Key Features Reference
1H NMR Spectra available [10][11]

13C NMR Spectra available [12][13]

FTIR Spectra available [41[12]

UV-Vis Spectra available [12][13]

Mass Spectrometry Spectra available [4][12][14][15]

Experimental Protocols

The following sections detail the methodologies for determining the key physical constants of p-
ethoxybenzoic acid.

Determination of Melting Point

The melting point of p-ethoxybenzoic acid can be determined using the capillary method with a
melting point apparatus.

Protocol:

Sample Preparation: A small amount of finely powdered, dry p-ethoxybenzoic acid is packed
into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.
» Heating: The sample is heated at a steady rate (e.g., 2 °C/min).

» Observation: The temperature at which the substance first begins to melt and the
temperature at which the last crystal melts are recorded as the melting point range. For a
pure compound like p-ethoxybenzoic acid, this range should be narrow.

Determination of Boiling Point

As p-ethoxybenzoic acid is a solid at room temperature with a high boiling point, its boiling
point is typically estimated or determined under reduced pressure. A standard method for
organic compounds is the Siwoloboff method.
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Protocol:

o Sample Preparation: A small amount of p-ethoxybenzoic acid is placed in a fusion tube. A
sealed capillary tube is inverted and placed inside the fusion tube.

e Heating: The fusion tube is attached to a thermometer and heated in a suitable heating bath
(e.g., paraffin oil).

o Observation: As the temperature rises, a stream of bubbles will emerge from the capillary
tube. The heat is then removed. The temperature at which the liquid is drawn back into the
capillary tube is recorded as the boiling point.

Determination of Density

The density of solid p-ethoxybenzoic acid can be determined by the gas pycnometry method.
Protocol:

o Sample Preparation: A known mass of p-ethoxybenzoic acid is placed in the sample
chamber of a gas pycnometer.

o Measurement: The chamber is filled with an inert gas (e.g., helium) to a known pressure. The
gas is then allowed to expand into a reference chamber of known volume.

o Calculation: By measuring the pressure change, the volume of the solid sample can be
determined using the ideal gas law. The density is then calculated by dividing the mass of
the sample by its volume.

Determination of Solubility

The solubility of p-ethoxybenzoic acid in various solvents can be determined by preparing a
saturated solution and measuring the concentration of the dissolved solid.

Protocol:

o Saturated Solution Preparation: An excess amount of p-ethoxybenzoic acid is added to a
known volume of the solvent in a sealed container.
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» Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
ensure equilibrium is reached.

e Analysis: The undissolved solid is removed by filtration or centrifugation. The concentration
of p-ethoxybenzoic acid in the clear supernatant is then determined using a suitable
analytical technique, such as UV-Vis spectroscopy or HPLC, against a calibration curve.

Determination of pKa

The acid dissociation constant (pKa) of p-ethoxybenzoic acid can be determined by
potentiometric titration.

Protocol:

e Solution Preparation: A known concentration of p-ethoxybenzoic acid is dissolved in a
suitable solvent mixture (e.g., water-acetonitrile).

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH),
while the pH is monitored using a calibrated pH meter.

o Data Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pH at the half-
equivalence point corresponds to the pKa of the acid.

Experimental Workflow Visualization

The logical flow for the experimental determination of the physical constants of p-
ethoxybenzoic acid is outlined in the diagram below.
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Workflow for Physical Constant Determination of p-Ethoxybenzoic Acid
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Caption: A logical workflow for the determination of physical constants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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